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Compound of Interest

Compound Name: Ethionic acid

Cat. No.: B12736765 Get Quote

An important clarification: The query for "ethionic acid" likely refers to one of two compounds

due to a potential misspelling: ethanoic acid or isethionic acid. Ethanoic acid, commonly

known as acetic acid, is a well-known carboxylic acid. Isethionic acid is a sulfonic acid

derivative with distinct properties and applications. This guide provides a comprehensive

overview of the chemical and physical properties of both compounds to address the ambiguity

and serve the needs of researchers, scientists, and drug development professionals.

Part 1: Ethanoic Acid
Ethanoic acid (CH₃COOH) is a simple carboxylic acid and the main component of vinegar,

excluding water.[1][2][3] It is a significant chemical reagent and industrial chemical.[4]

Chemical and Physical Properties of Ethanoic Acid
The following tables summarize the key quantitative data for ethanoic acid.

Table 1: General and Physical Properties of Ethanoic Acid
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Property Value

Molecular Formula C₂H₄O₂[1][3]

Molecular Weight 60.05 g/mol

Appearance Colorless liquid[2][5]

Odor Strong, pungent, vinegar-like[5]

Melting Point 16.6 °C (61.9 °F)

Boiling Point 118.1 °C (244.6 °F)

Density 1.049 g/cm³

pKa 4.76

pH ~2.4 (1M solution)[3]

Solubility in Water Miscible

Table 2: Spectroscopic Data for Ethanoic Acid

Spectroscopy Peak Information

¹H NMR
~11-12 ppm (s, 1H, -COOH), ~2.1 ppm (s, 3H, -

CH₃)

¹³C NMR ~178 ppm (-COOH), ~21 ppm (-CH₃)

IR Spectroscopy

2500-3300 cm⁻¹ (broad O-H stretch), ~1700

cm⁻¹ (C=O stretch), 1200-1300 cm⁻¹ (C-O

stretch)

Experimental Protocols
Synthesis of Ethanoic Acid

Laboratory Scale: Oxidation of Ethanol A common laboratory preparation involves the

oxidation of ethanol using an oxidizing agent such as potassium permanganate or a mixture

of potassium dichromate and sulfuric acid.
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Methodology:

A solution of ethanol is prepared in a round-bottom flask.

An aqueous solution of potassium permanganate (or acidified potassium dichromate) is

added dropwise to the ethanol solution while stirring.

The reaction mixture is gently heated under reflux.

The progress of the reaction is monitored by the color change (disappearance of the

purple permanganate or orange dichromate color).

After the reaction is complete, the mixture is distilled to separate the ethanoic acid from

the other components.

Industrial Scale: Methanol Carbonylation (Monsanto and Cativa Processes) The most

common industrial method for producing ethanoic acid is the carbonylation of methanol.

Methodology (Cativa Process):

Methanol and carbon monoxide are reacted in the liquid phase in the presence of an

iridium-based catalyst system and a promoter, typically a ruthenium compound.[6]

The reaction is carried out at a temperature of approximately 450 K and a pressure of 30

atm.[6]

The product, ethanoic acid, is purified by distillation to remove the catalyst and any

byproducts.[6]

Diagram 1: Industrial Synthesis of Ethanoic Acid (Cativa Process)
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Caption: Workflow for the Cativa process of ethanoic acid synthesis.

Reactivity and Chemical Reactions
Ethanoic acid undergoes typical carboxylic acid reactions:

Acid-Base Reactions: It reacts with bases to form ethanoate salts. CH₃COOH + NaOH →

CH₃COONa + H₂O

Esterification: It reacts with alcohols in the presence of an acid catalyst to form esters.

CH₃COOH + CH₃CH₂OH ⇌ CH₃COOCH₂CH₃ + H₂O

Reduction: It can be reduced to ethanol using a strong reducing agent like lithium aluminum

hydride.

Diagram 2: Key Reactions of Ethanoic Acid

Ethanoic Acid
(CH₃COOH)

Ethanoate Salt
(e.g., Sodium Ethanoate)

+ Base

Ester
(e.g., Ethyl Ethanoate)

+ Alcohol, H⁺ catalyst

Ethanol

+ Reducing Agent

Base (e.g., NaOH) Alcohol (e.g., Ethanol)Reducing Agent
(e.g., LiAlH₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12736765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12736765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Summary of the main chemical reactions of ethanoic acid.

Safety and Toxicity
Concentrated ethanoic acid is corrosive and can cause severe skin burns and eye damage.[7]

Inhalation of vapors can irritate the respiratory tract.[8] It is flammable in its liquid and vapor

forms.[7]

Part 2: Isethionic Acid
Isethionic acid (2-hydroxyethanesulfonic acid, HOCH₂CH₂SO₃H) is an organosulfur

compound. It is a water-soluble, white solid in its pure form.[6]

Chemical and Physical Properties of Isethionic Acid
The following tables summarize the key quantitative data for isethionic acid.

Table 3: General and Physical Properties of Isethionic Acid

Property Value

Molecular Formula C₂H₆O₄S

Molecular Weight 126.13 g/mol [9]

Appearance
White, water-soluble solid; colorless, syrupy

liquid in aqueous solution[6]

Melting Point < 25 °C[10]

Density 1.63 g/cm³

pKa 1.39 (predicted)

Solubility in Water 1000 mg/mL[10]

Experimental Protocols
Synthesis of Isethionic Acid
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From Sodium Isethionate: A common laboratory and industrial preparation involves the

acidification of sodium isethionate.

Methodology:

An aqueous solution of sodium isethionate is prepared.

A strong acid, such as hydrochloric acid or an organic acid like oxalic acid, is added to the

solution.[11][12]

The resulting sodium salt (e.g., sodium chloride or sodium oxalate) precipitates out of the

solution and is removed by filtration.

The remaining aqueous solution of isethionic acid can be used as is or concentrated.

Reaction of Ethylene Oxide with Sodium Bisulfite: This method produces the sodium salt,

which can then be acidified.

Methodology:

Ethylene oxide is reacted with an aqueous solution of sodium bisulfite.

The reaction yields sodium isethionate.

The sodium isethionate is then treated with an acid as described in the previous method to

produce isethionic acid.

Diagram 3: Synthesis of Isethionic Acid from Ethylene Oxide
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Caption: Two-step synthesis of isethionic acid from ethylene oxide.

Biological Activity and Applications
Isethionic acid and its derivatives have several applications:

Surfactants: Fatty acid esters of isethionic acid, such as sodium cocoyl isethionate, are

used as mild, biodegradable anionic surfactants in personal care products.[6]

Taurine Production: It is used as a starting material in the industrial synthesis of taurine.[6]

Biological Role: Isethionic acid is found in mammalian tissues and is involved in

mitochondrial calcium transport.[7][13] It can be synthesized in the body from taurine.[6]

Diagram 4: Relationship of Isethionic Acid to Taurine and Surfactants
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Caption: Key chemical and biological relationships of isethionic acid.

Safety and Toxicity
Isethionic acid is irritating to the skin and mucous membranes.[9] Its sodium salt, sodium

isethionate, is considered mild and is used in personal care products, though it can cause

irritation in sensitive individuals. The toxicological properties of isethionic acid itself have not

been fully investigated.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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